Cas no 335078-11-0 (1H-Pyrazole-5-carboxamide, 3-ethyl-1-[2-(4-morpholinyl)ethyl]-4-nitro-)

• Product name: 1H-Pyrazole-5-carboxamide, 3-ethyl-1-[2-(4-morpholinyl)ethyl]-4-nitro-
• CAS No: 335078-11-0
• MF: C₁₂H₁₉N₅O₄
• MW: 297.310362100601
• CID: 1457788
• PubChem ID: 22648215

1H-Pyrazole-5-carboxamide, 3-ethyl-1-[2-(4-morpholinyl)ethyl]-4-nitro- Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazole-5-carboxamide, 3-ethyl-1-[2-(4-morpholinyl)ethyl]-4-nitro-
• 335078-11-0
• 3-ethyl-1-[2-(4-morpholinyl)ethyl]-4-nitro-1H-pyrazole-5-carboxamide
• DTXSID101160755
• RBUBALGKIWGYKI-UHFFFAOYSA-N
• SCHEMBL6357080

• Inchi： InChI=1S/C12H19N5O4/c1-2-9-10(17(19)20)11(12(13)18)16(14-9)4-3-15-5-7-21-8-6-15/h2-8H2,1H3,(H2,13,18)
• InChI Key： RBUBALGKIWGYKI-UHFFFAOYSA-N
• SMILES： CCC1=NN(C(=C1[N+](=O)[O-])C(=O)N)CCN2CCOCC2

Computed Properties

• Exact Mass: 297.14387
• Monoisotopic Mass: 297.14370410g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 382
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 119Ų
• XLogP3: -0.3

Experimental Properties

• PSA: 116.52